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Compound of Interest

Compound Name: 1-(7-Bromoquinolin-3-yl)ethanone

Cat. No.: B2648112

1-(7-Bromogquinolin-3-yl)ethanone is a bromo-substituted heterocyclic ketone. As a quinoline
derivative, it serves as a valuable building block in medicinal chemistry and materials science.
Its reactivity is primarily centered around the ketone functional group and the potential for
substitution on the quinoline ring system. Understanding its chemical nature is foundational to
its safe and effective use in a research environment. While comprehensive safety data for this
specific molecule is not extensively published, a robust safety protocol can be established by
examining data from the quinoline parent structure and related bromo-substituted aromatic

compounds.

This guide provides a detailed framework for researchers, scientists, and drug development
professionals to manage 1-(7-Bromoquinolin-3-yl)ethanone safely, ensuring both personal
safety and experimental integrity.

Property Value Source

1-(7-bromoquinolin-3-

IUPAC Name Jethanone [1]
CAS Number 1228552-87-1 [11[2]
Molecular Formula C11HsBrNO [1112]
Molecular Weight 250.09 g/mol [1][2]
Appearance White to light yellow solid [3]
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Section 2: Hazard Identification and Toxicological
Profile

The primary hazards associated with 1-(7-Bromoquinolin-3-yl)ethanone are inferred from its
structural class. Quinoline itself is classified as harmful if swallowed or in contact with skin,
causes serious eye irritation, and is suspected of causing genetic defects and cancer[4][5]. The
presence of the bromine atom and the ketone group may further modify its toxicological profile.

GHS Hazard Classification (Anticipated)

Hazard Class Category Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]

H315: Causes skin irritation[5]
[7]

Skin Corrosion/Irritation Category 2

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[5][7]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[7]

Causality Behind Hazards:

o Oral Toxicity: Heterocyclic compounds can interfere with fundamental biological processes
upon ingestion. The "Harmful if swallowed" classification necessitates immediate medical
attention if ingested[6].

o Skin and Eye Irritation: Aromatic ketones and halogenated heterocycles are often irritants.
Direct contact with skin or eyes can lead to inflammation, redness, and pain[7][8]. Prolonged
skin contact may lead to the absorption of harmful quantities of the substance[9].

» Respiratory Irritation: As a solid powder, airborne dust presents an inhalation hazard. The
fine particles can irritate the mucous membranes and the upper respiratory tract[7].
Therefore, handling should always occur in a well-ventilated area, preferably a chemical
fume hood[10].
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Section 3: Proactive Safety Protocols and Personal
Protective Equipment (PPE)

A self-validating safety system relies on consistent and correct implementation of engineering
controls and PPE. The following protocols are designed to minimize exposure during routine
handling.

Engineering Controls:

o Chemical Fume Hood: All weighing, transferring, and reaction workups involving 1-(7-
Bromoquinolin-3-yl)ethanone must be performed inside a certified chemical fume
hood[10]. This is the primary defense against inhaling fine dust or potential vapors.

o Safety Showers & Eyewash Stations: Ensure that a safety shower and eyewash station are
unobstructed and readily accessible in the immediate vicinity of the work area[11].

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
mandatory[12]. Standard safety glasses do not offer sufficient protection against dust
particles.

o Hand Protection: Chemically resistant gloves (e.qg., nitrile) must be worn. Gloves should be
inspected for integrity before each use and changed immediately if contamination is
suspected[12].

e Protective Clothing: A full-length laboratory coat, closed-toed shoes, and long pants are
required to protect the skin[4].
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Caption: Standard workflow for handling 1-(7-Bromoquinolin-3-yl)ethanone.
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Section 4: First Aid and Emergency Response

Immediate and appropriate first aid is critical in mitigating the effects of accidental exposure.
Step-by-Step First Aid Protocols:
e In Case of Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open to ensure complete rinsing[5][7].

o Remove contact lenses if present and easy to do[7].
o Seek immediate medical attention[10].
 In Case of Skin Contact:
o Remove all contaminated clothing and shoes without delay[11].

o Wash the affected skin area thoroughly with soap and plenty of water for at least 15
minutes[7].

o If skin irritation persists, seek medical attention[7].
e In Case of Inhalation:
o Move the individual to fresh air immediately[7][8].

o If breathing is difficult or has stopped, provide artificial respiration. Do not use mouth-to-
mouth resuscitation if the substance was ingested or inhaled[11].

o Seek immediate medical attention[11].
 In Case of Ingestion:
o Do NOT induce vomiting[10][11].

o Rinse the mouth with water[5][9].
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o Never give anything by mouth to an unconscious person[8].

o Call a physician or poison control center immediately[10].

Section 5: Storage, Stability, and Incompatibility

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
area[10][11]. Supplier recommendations suggest that storage at room temperature is
acceptable[2][3]. Keep the container sealed to protect from atmospheric moisture[4][9].

Stability: The compound is stable under recommended storage conditions[10].

Incompatible Materials: Avoid contact with strong oxidizing agents, which can lead to
vigorous reactions[10][11].

Section 6: Accidental Release and Spill Management

A prepared response to a spill minimizes laboratory contamination and personnel exposure.

Protocol for Spill Cleanup:

Evacuate & Ventilate: Evacuate all non-essential personnel from the immediate area. Ensure
the area is well-ventilated (ensure fume hood is operational)[13].

Control Ignition Sources: Remove all sources of ignition[14].

Contain the Spill: Wearing full PPE, cover the spill with an inert, non-flammable absorbent
material such as sand, diatomaceous earth, or vermiculite[9][15].

Collect the Material: Carefully sweep or scoop the absorbed material into a suitable, labeled
container for hazardous waste disposal[10][14]. Avoid creating dust[11].

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.
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e Dispose: All contaminated materials, including cleaning supplies and PPE, must be disposed
of as hazardous waste according to institutional and local regulations[7]. Do not allow the
chemical to enter drains or waterways[5][15].
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Caption: Decision workflow for responding to a chemical spill.
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Section 7: Fire and Explosion Data

o Flammability: As an organic solid, it may be combustible at high temperatures|[8].

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2)[9][15]. Avoid using a direct, heavy water stream which could scatter the
powder[9].

e Hazardous Combustion Products: Thermal decomposition can produce toxic and corrosive
gases, including carbon monoxide (CO), carbon dioxide (COz2), nitrogen oxides (NOx), and
hydrogen bromide (HBr)[8][11]. Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear[11][15].

Section 8: Disposal Considerations

Chemical waste must be managed to prevent environmental contamination and ensure
regulatory compliance.

¢ Waste Disposal Method: Dispose of 1-(7-Bromoquinolin-3-yl)ethanone and any
contaminated materials through a licensed hazardous waste disposal contractor[7][16]. The
material may be disposed of via controlled incineration with flue gas scrubbing[14]. Do not
dispose of down the drain or in general waste[5][13].

o Contaminated Packaging: Empty containers should be treated as hazardous waste, triple-
rinsed if appropriate, and disposed of according to regulations[14].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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